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Compound of Interest

Compound Name: Ceplignan

Cat. No.: B12104700 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Ceplignan, a lignan of interest to

researchers in drug development and cellular biology. This document synthesizes available

data on its chemical properties, putative biological activities, and associated signaling

pathways, tailored for a scientific audience.

Core Compound Identification
Ceplignan is a lignan compound whose fundamental chemical and physical properties are

summarized below.

Identifier Value Source

CAS Number 185244-78-4 Generic

Molecular Formula C₁₈H₁₈O₇ Generic

Molecular Weight 346.3 g/mol Generic

IUPAC Name

(2S,3R)-2-(4-hydroxy-3-

methoxyphenyl)-3-

(hydroxymethyl)-7-methoxy-

2,3-dihydro-1-benzofuran-5-

carboxylic acid

Generic
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Putative Biological Activity and Mechanism of
Action
While direct experimental data on Ceplignan is limited, the broader class of lignans has well-

documented anti-inflammatory and antioxidant properties. It is hypothesized that Ceplignan
shares these characteristics. The primary mechanism of action for anti-inflammatory lignans

involves the modulation of key signaling pathways that regulate the inflammatory response.

Studies on structurally similar lignans indicate a strong potential for the inhibition of pro-

inflammatory mediators. The prevailing mechanism is the suppression of the NF-κB (nuclear

factor-kappaB) signaling pathway.[1][2][3] This pathway is central to the inflammatory process,

and its inhibition leads to a downstream reduction in the expression of several inflammatory

agents.

Key Anti-Inflammatory Effects Observed in Related Lignans:

Inhibition of Nitric Oxide (NO) Production: Lignans have been shown to inhibit the synthesis

of inducible nitric oxide synthase (iNOS), an enzyme responsible for the production of NO, a

key inflammatory mediator.[3][4]

Reduction of Pro-inflammatory Cytokines: The production of cytokines such as Tumor

Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6) is significantly suppressed by the

action of related lignans.

Downregulation of Cyclooxygenase-2 (COX-2): Many lignans inhibit the expression of COX-

2, an enzyme involved in the synthesis of prostaglandins, which are key players in the

inflammatory cascade.

The following diagram illustrates the hypothesized signaling pathway through which Ceplignan
may exert its anti-inflammatory effects, based on data from related lignan compounds.
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Hypothesized Anti-Inflammatory Signaling Pathway of Lignans
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Experimental Protocols
Detailed experimental protocols for Ceplignan are not readily available in the literature.

However, a standard workflow to assess the anti-inflammatory activity of a compound like

Ceplignan can be proposed based on established methodologies for other lignans. The

following protocol outlines a common in vitro assay using a macrophage cell line.

Objective: To determine the anti-inflammatory effect of Ceplignan by measuring the inhibition

of nitric oxide and pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated RAW

264.7 macrophages.

Materials:

RAW 264.7 macrophage cell line

Dulbecco's Modified Eagle Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

Lipopolysaccharide (LPS) from E. coli

Ceplignan (dissolved in DMSO)

Griess Reagent for NO measurement

ELISA kits for TNF-α and IL-6

Cell viability assay kit (e.g., MTT or CCK-8)

Workflow:

Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1%

penicillin-streptomycin at 37°C in a 5% CO₂ humidified incubator.

Cell Viability Assay: Determine the non-toxic concentration range of Ceplignan on RAW

264.7 cells using an MTT or similar assay.
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Treatment: Seed cells in 96-well plates. Pre-treat cells with various non-toxic concentrations

of Ceplignan for 1-2 hours.

Stimulation: Induce an inflammatory response by adding LPS (e.g., 1 µg/mL) to the

Ceplignan-treated cells and incubate for 24 hours.

Sample Collection: Collect the cell culture supernatant for analysis.

Nitric Oxide (NO) Assay: Measure the concentration of nitrite (a stable product of NO) in the

supernatant using the Griess reagent.

Cytokine Analysis: Quantify the levels of TNF-α and IL-6 in the supernatant using specific

ELISA kits.

Data Analysis: Analyze the data to determine the dose-dependent inhibitory effect of

Ceplignan on NO, TNF-α, and IL-6 production.

The following diagram visualizes the general experimental workflow.
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General Experimental Workflow for In Vitro Anti-Inflammatory Assay
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Conclusion
Ceplignan presents an interesting subject for further investigation within the field of anti-

inflammatory research. While direct evidence of its biological activity is currently sparse, its

structural similarity to other well-characterized lignans suggests a strong potential as a

modulator of inflammatory pathways. The experimental framework provided here offers a

starting point for researchers to explore the therapeutic potential of this compound. Further

studies are warranted to elucidate the specific molecular targets and signaling cascades

affected by Ceplignan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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